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Compound of Interest

Compound Name: NS3861

Cat. No.: B10768571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of NS3861, a selective agonist for nicotinic acetylcholine receptors (nAChRs).

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction to NS3861
NS3861 is a potent and selective agonist for certain subtypes of neuronal nicotinic

acetylcholine receptors (nAChRs).[1] It acts as a full agonist at α3β2 nAChRs and a partial

agonist at α3β4 nAChRs. NS3861 exhibits minimal activity at α4β2 and α4β4 receptors. Its

selectivity makes it a valuable tool for investigating the physiological and pathological roles of

specific nAChR subtypes.
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Property Value Reference

Chemical Name

3-(3-Bromo-2-thienyl)-8-

methyl-8-azabicyclo[3.2.1]oct-

2-ene fumarate

Molecular Formula C12H14BrNS.C4H4O4

Molecular Weight 400.29 g/mol

Purity ≥98% (HPLC)

CAS Number 216853-60-0

Solubility and Recommended Solvents
Proper dissolution is critical for preparing accurate stock solutions. NS3861 is available in a

solid, powder form, typically white to beige in color.

Solubility Data:

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 20.01 50

DMSO 40.03 100

Ethanol Soluble - [1]

Methanol Soluble - [1]

For most in vitro cell-based assays, DMSO is the recommended solvent for the primary stock

solution due to its high solubilizing capacity and compatibility with cell culture media at low final

concentrations.
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This protocol describes the preparation of a 10 mM stock solution of NS3861 in DMSO.

Materials:

NS3861 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of NS3861 powder and the anhydrous DMSO to reach

room temperature before opening. This prevents the condensation of moisture, which can

affect the stability and concentration of the compound.

Weighing: Accurately weigh the desired amount of NS3861 powder using a calibrated

analytical balance. To prepare 1 mL of a 10 mM stock solution, you would need 4.00 mg of

NS3861 (based on a molecular weight of 400.29 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L x 0.001 L x 400.29 g/mol = 4.00 mg

Dissolution:

Aseptically transfer the weighed NS3861 powder into a sterile microcentrifuge tube or vial.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

tube. For a 10 mM solution from 4.00 mg, add 1 mL of DMSO.
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Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming to 37°C

can aid in dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Storage Conditions: Store the aliquoted stock solutions at -20°C or -80°C for long-term

stability.[2] When stored at -80°C, the solution is stable for up to 6 months; at -20°C, it is

stable for up to 1 month.[2] The solid compound should be desiccated at room temperature.
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Caption: Workflow for preparing NS3861 stock solution.
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Mechanism of Action: NS3861 Signaling Pathway
NS3861 selectively binds to and activates α3-containing nAChRs, which are ligand-gated ion

channels. Upon binding, the receptor undergoes a conformational change, opening the channel

and allowing the influx of cations, primarily Na+ and Ca2+. This influx leads to membrane

depolarization and the initiation of downstream cellular signaling cascades.
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Caption: Simplified signaling pathway of NS3861.

General Handling and Safety Precautions
NS3861 is intended for laboratory research use only and is not for human or veterinary use.

[1]

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, when handling the compound.

Refer to the Safety Data Sheet (SDS) for complete safety information.

By following these guidelines, researchers can ensure the consistent and effective use of

NS3861 in their experiments, leading to reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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